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Compound of Interest

Compound Name: 2-Methyl-3-thiosemicarbazide

Cat. No.: B1274210 Get Quote

For Immediate Reference: Proper handling and disposal of 2-Methyl-3-thiosemicarbazide are

critical due to its acute oral toxicity and environmental hazards. This guide provides essential

safety and logistical information for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe management of this

compound from use to disposal, minimizing risks to personnel and the environment.

Key Safety and Handling Precautions
2-Methyl-3-thiosemicarbazide is classified as acutely toxic and fatal if swallowed. It is also a

skin and eye irritant and may cause respiratory irritation. Adherence to strict safety protocols is

mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a dust mask

(N95 or equivalent), safety goggles or a face shield, and chemical-resistant gloves.[1]

Ventilation: Use this compound only in a well-ventilated area, preferably within a chemical

fume hood.

Handling: Avoid generating dust. Do not eat, drink, or smoke when handling this chemical.

Wash hands thoroughly after use.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The

container should be kept locked up or in an area accessible only to authorized personnel.[1]
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Quantitative Data Summary
The following table summarizes key quantitative data for 2-Methyl-3-thiosemicarbazide and a

closely related compound, which indicates its high toxicity.

Property Value Compound

Molecular Weight 105.16 g/mol 2-Methyl-3-thiosemicarbazide

Melting Point 173-175 °C
2-Methyl-3-

thiosemicarbazide[1]

Appearance Powder
2-Methyl-3-

thiosemicarbazide[1]

Oral LD50 (Rat) 14 mg/kg
4-Methyl-3-

thiosemicarbazide[2]

Operational and Disposal Plans
The primary method for the disposal of 2-Methyl-3-thiosemicarbazide is through an approved

waste disposal plant. Chemical neutralization in the laboratory is not recommended without

specific, validated protocols due to the compound's high toxicity.

Experimental Protocol: Spill Management and Waste
Preparation
This protocol details the steps for managing a small spill of 2-Methyl-3-thiosemicarbazide and

preparing the resulting waste for disposal.

Materials:

Personal Protective Equipment (PPE) as specified above.

Inert, non-combustible absorbent material (e.g., sand, vermiculite).

Clean shovel or scoop.

Sealable, labeled waste container.
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Decontamination solution (e.g., soap and water).

Procedure:

Evacuate and Secure the Area: In the event of a spill, immediately alert others in the vicinity

and restrict access to the area.

Ensure Proper Ventilation: Work within a fume hood or ensure the area is well-ventilated.

Contain the Spill: Carefully cover the spill with a non-combustible absorbent material. Avoid

raising dust.

Collect the Spilled Material: Using a clean shovel or scoop, carefully place the absorbed

material into a designated, sealable waste container.

Decontaminate the Area: Clean the spill area thoroughly with soap and water. Collect the

cleaning materials for disposal as hazardous waste.

Label the Waste Container: Clearly label the waste container with the chemical name

("Waste 2-Methyl-3-thiosemicarbazide") and appropriate hazard symbols.

Store Waste Securely: Store the sealed waste container in a secure, designated area for

hazardous waste, away from incompatible materials such as strong oxidizing agents, strong

acids, and strong bases.

Arrange for Professional Disposal: Contact a licensed professional waste disposal service to

collect and dispose of the hazardous waste in accordance with local, state, and federal

regulations.

Disposal of Unused Product and Empty Containers
Unused Product: Do not attempt to dispose of unused 2-Methyl-3-thiosemicarbazide down

the drain or in regular trash. It must be disposed of as hazardous waste. Keep the chemical

in its original container, if possible, and label it clearly for disposal.

Empty Containers: Empty containers should be treated as hazardous waste as they may

retain chemical residues. Do not rinse them into the sewer system. Seal the empty container

and dispose of it through a licensed waste disposal service.[1]
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Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Methyl-3-thiosemicarbazide.
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Disposal Workflow for 2-Methyl-3-thiosemicarbazide

Identify 2-Methyl-3-thiosemicarbazide for Disposal

Is it a spill?

Unused Product or Empty Container

No

Follow Spill Management Protocol:
1. Wear full PPE

2. Contain with absorbent material
3. Collect into sealed container

Yes

Prepare Waste for Disposal:
1. Keep in original or labeled container

2. Do not mix with other waste

Label Container:
'Waste 2-Methyl-3-thiosemicarbazide'

+ Hazard Symbols

Store in Designated Hazardous Waste Area

Arrange for Licensed Waste Disposal Service

Click to download full resolution via product page

Caption: Disposal workflow for 2-Methyl-3-thiosemicarbazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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